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Executive Summary
Hydroxy-PEG8-acid sodium salt is a high-precision heterobifunctional linker used critically in

the synthesis of Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates

(ADCs), and nanoparticle surface engineering.[1] Distinguished by its specific chain length (8

ethylene oxide units), it occupies the "Goldilocks zone" of linker design—sufficiently long to

prevent steric hindrance between conjugated motifs, yet short enough to maintain favorable

pharmacokinetic profiles without inducing micellar aggregation.[1] This guide provides a

rigorous technical analysis of its physicochemical properties, handling protocols, and

application in covalent conjugation.[1]

Part 1: Chemical Identity & Structural Analysis
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The precise characterization of Hydroxy-PEG8-acid sodium salt is critical for stoichiometric

calculations in conjugation reactions. Confusion often arises regarding the "PEG8" designation;

in high-purity reagents, this denotes exactly eight repeating ethylene oxide (EO) units, not the

total atom count.[1]

Physicochemical Specifications
Parameter Specification Notes

Compound Name
Hydroxy-PEG8-acid sodium

salt

Also known as Hydroxy-PEG8-

propionic acid sodium salt

CAS Number 937188-60-8 (Free Acid ref)

Commercial salts often

reference the free acid CAS.[1]

[2]

Molecular Formula
Salt form (Na+ replaces

terminal H+)

Molecular Weight 464.48 Da Free Acid MW is ~442.50 Da

Exact Mass 464.22 Da
Useful for High-Res MS

identification

Structure
Heterobifunctional: Hydroxyl +

Carboxylate

Solubility
>50 mg/mL in Water, DMSO,

DMF

Highly hydrophilic due to ether

oxygens

Appearance
White/Off-white solid or

viscous oil

Hygroscopic (absorbs moisture

rapidly)

Structural Logic
The molecule consists of three distinct functional domains:

The Hydroxyl Head (

): A chemically versatile handle that can remain inert to improve solubility or be activated
(e.g., via tosylation) for dual-conjugation strategies.[1]
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The PEG8 Spacer (

): Provides approximately 30-35 Å of spacing.[1] This length is critical in PROTAC design to
span the gap between an E3 ligase and a Target Protein without forcing an energetically
unfavorable conformation.

The Propionic Acid Tail (

): The primary conjugation site.[1] The sodium salt form renders this group immediately
soluble in aqueous buffers, unlike the free acid which may require organic co-solvents.

Part 2: Functional Mechanics (The "Why")
Solubility Enhancement & The "Stealth" Effect
The ether oxygen atoms in the PEG backbone possess lone pairs that accept hydrogen bonds

from water molecules. This creates a hydration shell around the molecule (and its payload),

significantly increasing the hydrodynamic radius.

Mechanism: This hydration shell acts as a shield, reducing immunogenicity (stealth effect)

and preventing hydrophobic drugs from aggregating.

Why Sodium Salt? The ionic bond of the sodium carboxylate (

) dissociates instantly in water (

is high), driving rapid dissolution compared to the protonated acid form which relies solely on
the PEG chain for solvation.[1]

Thermodynamic Stability in Linker Design
In PROTAC development, linker length determines the "cooperativity" of the ternary complex

(Target-Linker-Ligase).[1]

Too Short (< PEG4): Steric clash prevents the E3 ligase from ubiquitinating the target.

Too Long (> PEG12): The linker collapses on itself (entropic penalty), reducing the effective

concentration of the ligands.
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PEG8 Optimization: Empirical data suggests PEG8 often provides the optimal

thermodynamic balance for mid-sized protein targets.

Part 3: Experimental Workflows
Protocol A: Handling & Solubilization (Self-Validating)
Context: The sodium salt is hygroscopic.[1] Improper handling leads to hydrolysis of activated

esters later in the workflow.[1]

Equilibration: Allow the vial to warm to room temperature before opening to prevent

condensation.

Solvent Choice:

For Aqueous Conjugation: Use 0.1 M MES buffer, pH 4.7-6.0.[1] (Avoid phosphate buffers

if activating with EDC, as phosphate can compete).

For Organic Conjugation: Use Anhydrous DMSO or DMF.

Validation: The solution must be clear and colorless. Any turbidity suggests contamination or

salt precipitation (if using high molarity buffers).

Protocol B: Activation via EDC/NHS (Carboxyl-to-Amine
Conjugation)
Objective: Convert the inert carboxylate group into a reactive NHS-ester for coupling with a

primary amine on a protein or ligand.[1]

Reagents:

Hydroxy-PEG8-acid sodium salt[1][3][4][5]

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)[1]

NHS (N-Hydroxysuccinimide) or Sulfo-NHS (for water solubility)[1]

Activation Buffer: 0.1 M MES, pH 6.0
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Coupling Buffer: PBS, pH 7.4 (Amine-free)[1]

Step-by-Step Methodology:

Dissolution: Dissolve the Hydroxy-PEG8-acid sodium salt in Activation Buffer to a final

concentration of 10 mM.

Activation:

Add EDC (10-fold molar excess relative to PEG).

Add NHS (10-fold molar excess).

Causality: The excess ensures rapid conversion of the unstable O-acylisourea

intermediate to the semi-stable NHS-ester before hydrolysis occurs.[1]

Incubation: React for 15 minutes at room temperature.

Quenching (Optional but Recommended): If not purifying, add 2-mercaptoethanol to quench

excess EDC (prevents protein crosslinking).[1]

Conjugation: Add the target amine-containing molecule (Ligand/Protein) in Coupling Buffer.

[1] Adjust pH to 7.2–7.5.

Critical Note: Do not exceed pH 8.0, as NHS-ester hydrolysis competes with acylation.[1]

Purification: Remove excess PEG and byproducts via Size Exclusion Chromatography

(SEC) or Dialysis.

Part 4: Visualization & Logic Mapping
Diagram 1: Molecular Structure & Activation Pathway
Visualizing the transformation from the stable salt form to the reactive intermediate.[1]
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Caption: Reaction trajectory from storage salt to stable amide conjugate via EDC/NHS

activation.

Diagram 2: PROTAC Synthesis Workflow
Logic flow for utilizing Hydroxy-PEG8-acid in bifunctional ligand synthesis.
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Caption: Stepwise synthesis strategy for assembling a PROTAC using the heterobifunctional

nature of the PEG8 linker.

Part 5: Quality Control & Characterization
To ensure scientific integrity, the following analytical methods are standard for validating the

integrity of Hydroxy-PEG8-acid sodium salt before use:

NMR Spectroscopy (

and

):

Look for the characteristic large peak at 3.6 ppm (PEG backbone protons).

Confirm the triplet at ~2.5 ppm (

adjacent to Carbonyl).

Absence of peaks in the 5-7 ppm region ensures no aromatic contamination (unless

protecting groups are present).[1]

Mass Spectrometry (LC-MS):

Expect a predominant peak at 465 m/z [M+H]+ (for the salt form in positive mode,

depending on ionization) or 441 m/z [M-H]- (negative mode for the free acid).[1]

Note: Sodium adducts are common; look for +22 Da shifts.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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